Cas no 17260-53-6 (N-(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidenebenzenesulfonamide)

• Product Name: N-(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidenebenzenesulfonamide
• CAS No: 17260-53-6
• MF: C₁₇H₁₇ClN₂O₃S
• MW: 364.846482038498
• CID: 6279777
• PubChem ID: 5764223
• Update Time: 2025-11-01

N-(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidenebenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidenebenzenesulfonamide
• SR-01000011650-2
• 17260-53-6
• F1340-0133
• SR-01000011650-1
• N-[(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidene]benzenesulfonamide
• (NE)-N-[(4-chlorophenyl)-morpholin-4-ylmethylidene]benzenesulfonamide
• AKOS001017606
• (E)-N-((4-chlorophenyl)(morpholino)methylene)benzenesulfonamide
• SMR000171985
• N-[(4-Chloro-phenyl)-morpholin-4-yl-methylene]-benzenesulfonamide
• CHEMBL3213553
• SR-01000011650
• MLS000553576

• Inchi： 1S/C17H17ClN2O3S/c18-15-8-6-14(7-9-15)17(20-10-12-23-13-11-20)19-24(21,22)16-4-2-1-3-5-16/h1-9H,10-13H2/b19-17+
• InChI Key： XVBMGXHPNGGCFH-HTXNQAPBSA-N
• SMILES： ClC1C=CC(=CC=1)/C(=N\S(C1C=CC=CC=1)(=O)=O)/N1CCOCC1

Computed Properties

• Exact Mass: 364.0648413g/mol
• Monoisotopic Mass: 364.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidenebenzenesulfonamide

Recent Advances in the Study of N-(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidenebenzenesulfonamide (CAS: 17260-53-6)

The compound N-(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidenebenzenesulfonamide (CAS: 17260-53-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the compound's interaction with various biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against carbonic anhydrase isoforms, suggesting potential applications in the treatment of glaucoma and certain cancers. The study utilized X-ray crystallography to reveal the precise binding mode of the compound within the enzyme's active site, providing valuable insights for structure-based drug design.

Another significant development comes from a 2024 preclinical investigation published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's antineoplastic properties. The research team reported that N-(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidenebenzenesulfonamide showed selective cytotoxicity against several cancer cell lines, with particular efficacy against breast cancer cells (MCF-7) while demonstrating minimal toxicity to normal cells. Mechanistic studies suggested that this activity might be mediated through the induction of apoptosis via the mitochondrial pathway.

The compound's pharmacokinetic properties have also been a focus of recent investigations. A 2023 ADME (Absorption, Distribution, Metabolism, and Excretion) study published in European Journal of Pharmaceutical Sciences revealed favorable characteristics, including good oral bioavailability and metabolic stability in human liver microsomes. These findings position the compound as a promising candidate for further development, though additional optimization may be required to improve its blood-brain barrier penetration for potential CNS applications.

Emerging research has also explored the compound's potential as an anti-inflammatory agent. A 2024 study in Biochemical Pharmacology demonstrated its ability to inhibit key pro-inflammatory cytokines, including TNF-α and IL-6, in macrophage cell lines. The researchers identified the compound's interaction with the NF-κB signaling pathway as a potential mechanism for this activity, opening new avenues for the development of novel anti-inflammatory therapeutics.

From a chemical perspective, recent synthetic chemistry advancements have improved the efficiency of producing N-(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidenebenzenesulfonamide. A 2023 publication in Organic Process Research & Development described a novel, scalable synthetic route with improved yield and purity, addressing previous challenges in large-scale production. This development is particularly significant as it facilitates further pharmacological evaluation and potential clinical translation.

Despite these promising findings, challenges remain in the development of this compound. Current research gaps include the need for more comprehensive toxicological profiling and in vivo efficacy studies across multiple disease models. Additionally, structure-activity relationship (SAR) studies are ongoing to optimize the compound's potency and selectivity while minimizing potential off-target effects.

In conclusion, N-(1E)-(4-chlorophenyl)(morpholin-4-yl)methylidenebenzenesulfonamide (CAS: 17260-53-6) represents a promising chemical scaffold with diverse therapeutic potential. The recent surge in research activity surrounding this compound underscores its importance in medicinal chemistry and drug discovery. Future studies focusing on target validation, mechanism elucidation, and preclinical development will be crucial in determining its ultimate therapeutic utility and potential for clinical translation.